Cas no 187742-14-9 (Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]-)
187742-14-9 structure
Product Name:Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]-
CAS No:187742-14-9
MF:C9H16O2
MW:156.222143173218
CID:115111
PubChem ID:15981538
Update Time:2025-04-18
Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]-
- Ethanone, 1-[(2S,3R)-3-pentyloxiranyl]- (9CI)
- 187742-14-9
- 1-[(2S,3R)-3-Pentyloxiran-2-yl]ethanone
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- Inchi: 1S/C9H16O2/c1-3-4-5-6-8-9(11-8)7(2)10/h8-9H,3-6H2,1-2H3/t8-,9-/m1/s1
- InChI Key: QSBATKPBRAWDHQ-RKDXNWHRSA-N
- SMILES: O1[C@H](C(C)=O)[C@H]1CCCCC
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.6Ų
Experimental Properties
- PSA: 29.6
Ethanone,1-[(2S,3R)-3-pentyl-2-oxiranyl]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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